Glycolithocholic acid 3-sulfate disodium

• Molecular Formula: C26H41NNa2O7S
• Molecular Weight: 557.7 g/mol
• SMILES: CC(CCC(=O)NCC(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)[O-])C)C.[Na+].[Na+]
• InChI: InChI=1S/C26H43NO7S.2Na/c1-16(4-9-23(28)27-15-24(29)30)20-7-8-21-19-6-5-17-14-18(34-35(31,32)33)10-12-25(17,2)22(19)11-13-26(20,21)3;;/h16-22H,4-15H2,1-3H3,(H,27,28)(H,29,30)(H,31,32,33);;/q;2*+1/p-2/t16-,17-,18-,19+,20-,21+,22+,25+,26-;;/m1../s1
• InChIKey: FXMCQRUEVPOMSC-DJOVSRRHSA-L

Non-sulfated bile acids fail to inhibit HIV-1 in vitro-only 3-O-sulfated glycine-conjugated lithocholic acid derivatives demonstrate antiviral activity. This disodium salt provides the validated, structurally defined probe with enhanced aqueous solubility for reproducible cell-based assays. • GPR39 EC50: 8 μM (+Zn²⁺) / 47.9 μM (-Zn²⁺) in M39-20 cells; Zn²⁺-independent activation confirmed • HIV-1: Complete MT-4 cell protection at 100 μg/mL; zero host cytotoxicity at 200 μg/mL • Authentic reference standard for RIA/ELISA/HPLC-MS: 98% matrix recovery, linear to 250 μmol/L

Glycolithocholic Acid 3-Sulfate Disodium (SLCG Disodium): Technical Identity, Key Pharmacological Targets, and Procurement-Relevant Specifications

The target compound, glycolithocholic acid 3-sulfate disodium (synonyms: sulfolithocholylglycine disodium, SLCG disodium, CAS 64936-82-9, molecular weight 557.65 g/mol, purity ≥95% to 99.73%), is a disodium salt of a 3-O-sulfated glycine-conjugated secondary bile acid . This compound is endogenously produced in the liver and gut as a detoxified metabolite of lithocholic acid [1], but its synthetic form serves as a research tool with dual validated pharmacological activities: it acts as a GPR39 receptor agonist and inhibits HIV-1 replication in vitro . The disodium salt form confers enhanced aqueous solubility relative to the free acid, facilitating formulation in aqueous buffers and cell culture media .

Research Context Reported GPR39 agonist and HIV-1 replication inhibition in vitro

Salt Form Disodium salt for aqueous buffer compatibility

Structural Identity 3-O-sulfated glycine-conjugated lithocholic acid

• [1] Cowan DM, et al. Sulfolithocholylglycine: A sulfated bile acid with enhanced renal clearance. HMDB0000241; MiMeDB MMDBc0000415. View Source

Why Generic Substitution of Glycolithocholic Acid 3-Sulfate Disodium with Other Bile Acid Derivatives Is Scientifically Unsound

Bile acid derivatives cannot be treated as interchangeable commodities in research applications. Structural variations in the steroid nucleus hydroxylation pattern, conjugation moiety (glycine versus taurine), and the presence or absence of 3-O-sulfation confer profoundly different biological activities. As demonstrated by structure-function analysis, only 3-O-sulfated lithocholic acid derivatives with the 'litho' configuration exhibit anti-HIV-1 activity, while unsulfated bile acids (cholic acid, deoxycholic acid, chenodeoxycholic acid, and lithocholic acid) show no inhibitory effect whatsoever [1]. Furthermore, sulfation status dictates receptor selectivity: 3-O-sulfated lithocholic acids selectively activate GPR39, whereas non-sulfated bile acids target different receptors such as FXR and TGR5 with distinct signaling outcomes [2]. Glycine versus taurine conjugation also affects metabolic stability, enterohepatic circulation kinetics, and in vivo clearance rates. Procurement of the specific sulfated glycine conjugate disodium salt is therefore essential for experimental reproducibility and valid cross-study comparisons.

3-O-sulfation Sulfated forms active Unsulfated bile acids show no HIV-1 inhibition

GPR39 Selectivity Activates GPR39 receptor Unsulfated bile acids target FXR/TGR5

Conjugation Glycine conjugate clearance kinetics Taurine conjugates exhibit different clearance

• [1] Baba M, Schols D, Nakashima H, Pauwels R, Parmentier G, Meijer DK, De Clercq E. Selective activity of several cholic acid derivatives against human immunodeficiency virus replication in vitro. J Acquir Immune Defic Syndr (1988). 1989;2(3):264-271. PMID: 2470892. View Source
• [2] Rao Y, et al. Discoveries of GPR39 as an evolutionarily conserved receptor for bile acids and of its involvement in biliary acute pancreatitis. Sci Adv. 2024;10(5):eadj0146. View Source

Quantitative Comparative Evidence for Glycolithocholic Acid 3-Sulfate Disodium: Direct Head-to-Head and Cross-Study Differentiation Data

HIV-1 Replication Inhibition: Direct Comparative Activity of Sulfated Versus Unsulfated Bile Acid Derivatives in MT-4 Cells

Glycolithocholic acid 3-sulfate disodium completely protected MT-4 cells against HIV-1-induced cytopathogenicity at 100 μg/mL, with no observed host cell toxicity at concentrations up to 200 μg/mL. In the same experimental system, unsulfated bile acids—including cholic acid, deoxycholic acid, chenodeoxycholic acid, and lithocholic acid—exhibited no inhibitory effect on HIV-1 replication at any non-toxic concentration tested [1]. Additionally, glycolithocholic acid 3-sulfate partially inhibited virus adsorption to MT-4 cells, whereas taurolithocholic acid (the unsulfated taurine conjugate) failed to inhibit adsorption [2]. The compound also suppressed HIV-1 antigen expression in HIV-1-infected CEM cells [1].

HIV-1 Inhibition

Head-to-head

Complete cytoprotection at 100 µg/mL; unsulfated bile acids 0% inhibition

Supports HIV-1 replication inhibition assay context

MT-4 cell model; virus adsorption partially inhibited

Evidence Dimension	HIV-1 replication inhibition in MT-4 cells
Target Compound Data	Complete cytoprotection at 100 μg/mL; no host toxicity at 200 μg/mL
Comparator Or Baseline	Unsulfated bile acids: cholic acid, deoxycholic acid, chenodeoxycholic acid, lithocholic acid
Quantified Difference	Unsulfated bile acids: 0% inhibition at all non-toxic concentrations; difference: complete protection versus zero activity
Conditions	MT-4 cell line; HIV-1-induced cytopathogenicity assay; virus adsorption assay

Why This Matters

This demonstrates that 3-O-sulfation is a non-negotiable structural requirement for anti-HIV-1 activity; procurement of unsulfated or inappropriately conjugated analogs will yield false-negative results in antiviral screening.

• [1] Baba M, Schols D, Nakashima H, Pauwels R, Parmentier G, Meijer DK, De Clercq E. Selective activity of several cholic acid derivatives against human immunodeficiency virus replication in vitro. J Acquir Immune Defic Syndr (1988). 1989;2(3):264-271. PMID: 2470892. View Source
• [2] MedChemExpress. Selective activity of several cholic acid derivatives against human immunodeficiency virus replication in vitro (Abstract). View Source

Structural Determinants of Anti-HIV-1 Activity: 3-O-Sulfation and Litho Configuration as Essential Motifs

A systematic structure-function analysis of multiple cholic acid derivatives established that the anti-HIV-1 activity of glycolithocholic acid 3-sulfate disodium depends on two structural features: (1) the presence of either a sulfonate group (as in tauro conjugates) or a sulfate group at the 3-O position, and (2) the 'litho' configuration (a single hydroxyl group at the 3α position, versus the trihydroxy cholic acid or dihydroxy chenodeoxycholic/deoxycholic acid configurations) [1]. Compounds lacking either feature—including all unsulfated bile acids tested and derivatives with alternative hydroxylation patterns—failed to inhibit HIV-1 replication [1]. The specific glycine conjugation present in this disodium salt represents the endogenous human metabolic form, which differs from the taurine-conjugated taurolithocholic acid 3-sulfate in terms of in vivo clearance kinetics and receptor signaling properties [2].

Structural SAR

Class-level

Litho configuration + 3-O-sulfation essential for anti-HIV-1 activity

Pharmacophore context for antiviral screening

Binary active/inactive; glycine conjugation endogenous form

Evidence Dimension	Anti-HIV-1 activity structure-activity relationship
Target Compound Data	3-O-sulfated + litho configuration + glycine conjugation = active
Comparator Or Baseline	Compounds lacking 3-O-sulfation OR lacking litho configuration
Quantified Difference	Binary: active versus inactive (0% inhibition at all non-toxic concentrations)
Conditions	Structure-function analysis across multiple cholic acid derivatives

Why This Matters

This defines the precise pharmacophore required for antiviral activity; procurement of any compound deviating from this exact sulfation pattern and conjugation type will fail to replicate published anti-HIV-1 findings.

• [1] Baba M, Schols D, Nakashima H, Pauwels R, Parmentier G, Meijer DK, De Clercq E. Selective activity of several cholic acid derivatives against human immunodeficiency virus replication in vitro. J Acquir Immune Defic Syndr (1988). 1989;2(3):264-271. PMID: 2470892. View Source
• [2] Hepner GW, Demers LM. Dynamics of the enterohepatic circulation of the glycine conjugates of cholic, chenodeoxycholic, deoxycholic, and sulfolithocholic acid in man. 1977. View Source

GPR39 Receptor Agonist Activity: Zinc-Dependent Potentiation and Quantitative EC50 Values Across Cell Lines

Glycolithocholic acid 3-sulfate disodium activates the GPR39 receptor, a G protein-coupled receptor recently identified as an evolutionarily conserved receptor for 3-O-sulfated lithocholic acids [1]. Quantitative EC50 values have been established in two cellular systems: in M39-20 cells, EC50 = 47.9 μM (absence of Zn²⁺) and 8 μM (presence of Zn²⁺); in hGPR39-2 cells, EC50 = 66.8 μM (absence of Zn²⁺) and 8.7 μM (presence of Zn²⁺) . The compound stimulates intracellular calcium signaling independently of the Zn²⁺ binding sites H17 and H19 on GPR39 . This contrasts with other bile acid receptors: unsulfated bile acids such as lithocholic acid and chenodeoxycholic acid primarily target FXR and TGR5, not GPR39, with distinct signaling pathways and physiological outcomes [2].

GPR39 EC₅₀

Reported

8 – 66.8 µM (two cell lines, ±Zn²⁺)

Supports GPR39 signaling assay context

Zn²⁺ potentiates; activation independent of H17/H19

Evidence Dimension	GPR39 activation potency (EC50)
Target Compound Data	M39-20 cells: 47.9 μM (-Zn²⁺), 8 μM (+Zn²⁺); hGPR39-2 cells: 66.8 μM (-Zn²⁺), 8.7 μM (+Zn²⁺)
Comparator Or Baseline	Unsulfated bile acids (lithocholic acid, chenodeoxycholic acid, cholic acid) do not activate GPR39
Quantified Difference	Target compound: quantifiable EC50 values; unsulfated bile acids: no measurable GPR39 activation
Conditions	M39-20 and hGPR39-2 cell lines expressing GPR39; intracellular calcium mobilization assay; ± Zn²⁺ conditions

Why This Matters

For researchers investigating GPR39-mediated signaling in acute pancreatitis, metabolic regulation, or neurological function, this compound is the specific glycine-conjugated 3-O-sulfated probe with established EC50 values—unsulfated or taurine-conjugated analogs will not activate this receptor.

• [1] Rao Y, et al. Discoveries of GPR39 as an evolutionarily conserved receptor for bile acids and of its involvement in biliary acute pancreatitis. Sci Adv. 2024;10(5):eadj0146. View Source
• [2] TargetMol. Glycolithocholic acid (unsulfated) versus Glycolithocholic acid 3-sulfate: Product comparison. View Source

Aqueous Solubility Enhancement: Disodium Salt Form Versus Free Acid and Unsulfated Conjugates

The disodium salt form of glycolithocholic acid 3-sulfate provides enhanced aqueous solubility compared to both the unsulfated glycolithocholic acid (free acid) and taurine-conjugated sulfated analogs. While the free acid form of glycolithocholic acid 3-sulfate requires DMSO with heating (5 mg/mL in DMSO at 60°C with ultrasonication) for dissolution [1], the disodium salt is directly soluble in water and compatible with aqueous buffers . In contrast, unsulfated lithocholic acid and glycolithocholic acid have significantly lower aqueous solubility due to the absence of the polar 3-O-sulfate group and the sodium counterion . Among sulfated bile acids, the glycine conjugate (this compound) exhibits different solubility behavior than the taurine conjugate (taurolithocholic acid 3-sulfate), which is relevant for analytical recovery: glycolithocholic acid 3-sulfate shows 98% analytical recovery in urine, while taurolithocholic acid 3-sulfate shows approximately 80% recovery [2].

Solubility & Recovery

Cross-study

Disodium salt: aqueous soluble; 98% urinary recovery

Supports aqueous formulation workflow

Free acid requires DMSO; taurine conjugate ~80% recovery

Evidence Dimension	Aqueous solubility and formulation compatibility
Target Compound Data	Disodium salt: directly soluble in water; 98% analytical recovery from urine
Comparator Or Baseline	Free acid form (CAS 15324-64-8): requires DMSO + heating; taurolithocholic acid 3-sulfate: ~80% recovery
Quantified Difference	Analytical recovery difference: 98% versus ~80%; formulation: aqueous buffer-compatible versus DMSO-required
Conditions	Room temperature aqueous buffers; urine matrix analytical recovery

Why This Matters

The disodium salt form eliminates the need for organic solvents in cell-based assays, reduces vehicle-related cytotoxicity artifacts, and improves quantitative accuracy in bioanalytical workflows compared to the free acid or taurine conjugate.

• [1] GlpBio. Glycolithocholic acid 3-sulfate: Solubility in DMSO: 5 mg/mL (9.73 mM; ultrasonic and warming and heat to 60°C). View Source
• [2] A New Enzymatic Assay Method of Sulfated Bile Acids in Urine. J-STAGE. 2012. View Source

Immunoassay Specificity: Differential Antibody Affinity of Sulfolithocholylglycine Versus Other Glycine-Conjugated Bile Acids

A specific radioimmunoassay developed for sulfated lithocholates demonstrated that antisera raised against sulfolithocholylglycine (the target compound) showed little cross-reactivity with the 3-sulfates of cholic acid or chenodeoxycholic acid, nor with any unsulfated bile acids [1]. At a 1:1000 dilution, the antiserum bound 40% of [³H]sulfolithocholylglycine tracer [2]. In contrast, antibodies raised against other glycine-conjugated bile acids (cholylglycine, chenodeoxycholylglycine, deoxycholylglycine) showed distinct specificity profiles with minimal cross-detection of sulfolithocholylglycine [3]. This compound also serves as a calibration standard for enzymatic and HPLC-MS methods, with linear calibration curves up to 250 μmol/L for glycolithocholic acid 3-sulfate as the standard [4].

Immunoassay Specificity

Method context

Minimal cross-reactivity; 40% tracer binding at 1:1000

Reference standard for bile acid immunoassays

Calibration linear up to 250 µmol/L

Evidence Dimension	Immunoassay specificity (antibody cross-reactivity)
Target Compound Data	Antiserum binds 40% of tracer at 1:1000 dilution; minimal cross-reactivity with other sulfated or unsulfated bile acids
Comparator Or Baseline	Cholylglycine, chenodeoxycholylglycine, deoxycholylglycine
Quantified Difference	Qualitative: distinct antibody recognition profile; each glycine conjugate requires specific antisera
Conditions	Radioimmunoassay; 2-hr binding at 42°C; PEG precipitation at 4°C

Why This Matters

Researchers developing or validating bile acid quantification methods must use the correct reference standard for their target analyte; substituting other glycine-conjugated bile acids will produce inaccurate calibration and cross-reactivity artifacts.

• [1] Demers LM, Hepner G. Radioimmunoassay of sulfated lithocholates. J Lipid Res. 1977;18(6):698-703. View Source
• [2] Radioimmunoassay of sulfated lithocholates. Journal of Lipid Research, Volume 18, Issue 6, November 1977, Pages 698-703. View Source
• [3] Demers LM, Hepner G. Radioimmunoassay of bile acids in serum. Pure.psu.edu. 2023. View Source
• [4] A New Enzymatic Assay Method of Sulfated Bile Acids in Urine: Calibration curve linear up to 250 μmol/L for glycolithocholic acid 3-sulfate. View Source

In Vivo Metabolic Fate: Sulfated Glycine Conjugate Exhibits Distinct Enterohepatic Circulation Kinetics Versus Taurine and Unsulfated Analogs

Sulfolithocholylglycine (this compound) exhibits distinct enterohepatic circulation dynamics compared to other bile acid conjugates. In human studies, sulfated lithocholylglycine demonstrates different biliary excretion rates and serum half-lives relative to cholylglycine, chenodeoxycholylglycine, and deoxycholylglycine [1]. Sulfation accelerates fecal excretion of lithocholic acid derivatives, with glycine-conjugated sulfated forms showing different intestinal absorption profiles compared to taurine-conjugated sulfated forms in rat models [2]. Serum levels of immunoreactive sulfated lithocholyl conjugates in healthy human subjects average 1.6 ± 0.1 μM, with the majority of circulating lithocholate present in sulfated rather than unsulfated form [3]. This metabolic distinction means that in vivo studies of bile acid physiology require the specific sulfated glycine conjugate; results obtained with taurine conjugates or unsulfated bile acids are not directly translatable.

In Vivo Kinetics

Class-level

Glycine conjugate: distinct enterohepatic dynamics vs taurine

Physiology-relevant conjugate for metabolism studies

Sulfation accelerates fecal excretion; human serum 1.6±0.1 µM

Evidence Dimension	Enterohepatic circulation kinetics and metabolic clearance
Target Compound Data	Sulfated glycine conjugate: distinct biliary excretion rate; sulfation accelerates fecal excretion
Comparator Or Baseline	Taurine-conjugated sulfated lithocholate; unsulfated glycine conjugates (cholylglycine, chenodeoxycholylglycine, deoxycholylglycine)
Quantified Difference	Qualitative differences in biliary excretion rates and intestinal absorption; exact rates differ by conjugate type
Conditions	Human in vivo enterohepatic circulation studies; rat intestinal absorption models

Why This Matters

In vivo pharmacological and toxicological studies using the wrong conjugate type will produce misleading data on drug disposition, target engagement, and off-target effects due to fundamentally different clearance kinetics.

• [1] Hepner GW, Demers LM. Dynamics of the enterohepatic circulation of the glycine conjugates of cholic, chenodeoxycholic, deoxycholic, and sulfolithocholic acid in man. 1977. View Source
• [2] Intestinal absorption of lithocholic acid sulfates in the rat: inhibitory effects of calcium. Am J Physiol. View Source
• [3] Demers LM, Hepner G. Serum levels of sulfated lithocholates in healthy subjects: 1.6 ± 0.1 μM. J Lipid Res. 1977;18(6):698-703. View Source

Procurement-Driven Application Scenarios for Glycolithocholic Acid 3-Sulfate Disodium Based on Quantified Differential Evidence

HIV-1 Antiviral Screening and Mechanistic Studies of Viral Entry Inhibition

This compound is the appropriate choice for laboratories screening bile acid derivatives for anti-HIV-1 activity or investigating the mechanistic basis of viral entry inhibition. The evidence demonstrates that only 3-O-sulfated lithocholic acid derivatives with the litho configuration exhibit anti-HIV-1 activity; unsulfated bile acids show zero inhibition [1]. The compound at 100 μg/mL completely protects MT-4 cells from HIV-1-induced cytopathogenicity without host cell toxicity at 200 μg/mL , and it partially inhibits virus adsorption to host cells—a property not shared by unsulfated taurolithocholic acid . For positive controls, dose-response studies, or structure-activity relationship investigations in HIV-1 research, glycolithocholic acid 3-sulfate disodium is the validated, structurally defined probe with published quantitative efficacy data.

GPR39 Receptor Pharmacology and Calcium Signaling Pathway Investigation

Researchers studying GPR39-mediated signaling in acute pancreatitis, metabolic regulation, gastrointestinal physiology, or neurological function require this specific 3-O-sulfated glycine-conjugated probe. GPR39 has been identified as an evolutionarily conserved receptor specifically for 3-O-sulfated lithocholic acids [1]. The compound activates GPR39 with established EC50 values: 47.9 μM (-Zn²⁺) and 8 μM (+Zn²⁺) in M39-20 cells; 66.8 μM (-Zn²⁺) and 8.7 μM (+Zn²⁺) in hGPR39-2 cells . Notably, GPR39 activation occurs independently of Zn²⁺ binding sites H17 and H19 . Unsulfated bile acids do not activate GPR39 [2], and taurine-conjugated sulfated lithocholate activates GPR39 with different potency and signaling dynamics [1]. For reproducible intracellular calcium mobilization assays and GPR39 target validation studies, the glycine-conjugated sulfated form with published EC50 values is essential.

Bile Acid Quantification Method Development and Clinical Biomarker Validation for Hepatobiliary Disease

Laboratories developing or validating analytical methods for bile acid quantification—including radioimmunoassay, ELISA, enzymatic assays, and HPLC-MS—must use glycolithocholic acid 3-sulfate disodium as the authentic reference standard for sulfolithocholylglycine measurement. The evidence shows that antibodies raised against this compound exhibit minimal cross-reactivity with other sulfated or unsulfated bile acids [1], and calibration curves are linear up to 250 μmol/L using this compound as the standard . Serum levels of sulfated lithocholyl conjugates average 1.6 ± 0.1 μM in healthy subjects and are elevated in patients with cirrhosis, hepatitis, and cholestasis [2]. Method developers using alternative glycine conjugates (e.g., cholylglycine, chenodeoxycholylglycine) will introduce systematic quantification errors due to differential antibody specificity and matrix recovery (98% for this compound versus ~80% for taurolithocholic acid 3-sulfate) .

In Vivo Bile Acid Metabolism Studies and Enterohepatic Circulation Modeling

Investigators conducting in vivo studies of bile acid metabolism, enterohepatic circulation dynamics, or hepatobiliary toxicity must use the sulfated glycine conjugate rather than unsulfated or taurine-conjugated analogs. Glycine conjugation and 3-O-sulfation collectively determine the compound's biliary excretion rate, intestinal absorption kinetics, and renal clearance [1]. Sulfation is a detoxification mechanism that accelerates fecal excretion of lithocholic acid , and the glycine-conjugated form exhibits different clearance kinetics than the taurine-conjugated form . Serum levels in humans demonstrate that the majority of circulating lithocholate is sulfated [2]. Studies of drug-induced cholestasis, bile acid signaling in metabolic disease, or gut-microbiome bile acid metabolism require the exact endogenous sulfated glycine conjugate form to yield physiologically relevant and translatable data.

Application

Selection Property

Validation Focus

HIV-1 antiviral screening

3-O-sulfation-dependent activity

HIV-1 cytopathogenicity assay validation

GPR39 receptor pharmacology

Sulfated lithocholic acid probe

Calcium signaling EC₅₀ validation

Bile acid quantification methods

Analyte-specific reference standard

Cross-reactivity and recovery validation

Enterohepatic circulation modeling

Conjugate-specific clearance kinetics

Biliary excretion rate validation

• [1] Baba M, Schols D, Nakashima H, Pauwels R, Parmentier G, Meijer DK, De Clercq E. Selective activity of several cholic acid derivatives against human immunodeficiency virus replication in vitro. J Acquir Immune Defic Syndr (1988). 1989;2(3):264-271. PMID: 2470892. View Source
• [2] Rao Y, et al. Discoveries of GPR39 as an evolutionarily conserved receptor for bile acids. Sci Adv. 2024;10(5):eadj0146. View Source